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Compound of Interest

Compound Name: TMP780

Cat. No.: B2358868

For Researchers, Scientists, and Drug Development Professionals

Core Function and Mechanism of Action

TMP778 is a potent and selective inverse agonist of the Retinoic acid receptor-related orphan
receptor gamma t (RORyt).[1][2] RORVyt is a lineage-defining transcription factor crucial for the
differentiation and function of T helper 17 (Th17) cells, a subset of T cells implicated in the
pathogenesis of numerous autoimmune and inflammatory diseases.[3][4][5]

As an inverse agonist, TMP778 binds to RORyt and reduces its constitutive activity. This action
leads to the inhibition of the RORyt-mediated transcriptional network, ultimately suppressing
the differentiation of Th17 cells and the production of their signature pro-inflammatory cytokine,
Interleukin-17 (IL-17). TMP778 has demonstrated high selectivity, with genome-wide
transcriptional profiling showing minimal effects on genes unrelated to the Th17 transcriptional
signature.

Quantitative Data Summary

The potency and selectivity of TMP778 have been quantified across various in vitro assays.
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Assay Type Target IC50 Value Reference
FRET Assay RORyt 7 nM
FRET Assay RORyt 5nM
RORy Assay RORyt 17 nM
IL-17F Promoter
RORyt 63 nM
Assay
IL-17 Secretion (Th17
RORyt 0.03 pM (30 nM)
cells)
IL-17 Secretion (Tcl7
RORyt 0.005 uM (5 nM)
cells)
Mouse Th17
_ o RORyt 0.1uM
Differentiation
Mouse IL-17A
. RORyt 0.1uM
Production

Signaling Pathway

TMP778 exerts its function by intervening in the RORyt-mediated signaling pathway, which is

central to Th17 cell differentiation and function. The following diagram illustrates the simplified

signaling cascade and the point of intervention by TMP778.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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